Cas no 100606-78-8 (1-Butanol, 2,3-dibromo-3-methyl-)

• Product Name: 1-Butanol, 2,3-dibromo-3-methyl-
• CAS No: 100606-78-8
• MF: C₅H₁₀Br₂O
• MW: 245.94030046463
• CID: 1125952
• PubChem ID: 18920971
• Update Time: 2025-04-20

1-Butanol, 2,3-dibromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2,3-dibromo-3-methyl-
• 2,3-dibromo-3-methylbutan-1-ol
• SCHEMBL9843004
• 100606-78-8
• HS-4479
• DTXSID60596494

• Inchi： 1S/C5H10Br2O/c1-5(2,7)4(6)3-8/h4,8H,3H2,1-2H3
• InChI Key： LMGPFXRHXHKQCR-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C(CO)Br

Computed Properties

• Exact Mass: 243.9098
• Monoisotopic Mass: 243.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23